Cas no 899213-94-6 (3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 899213-94-6
• MF: C₂₂H₁₄F₃NO₃S
• MW: 429.411674976349
• CID: 6391155
• PubChem ID: 18559232
• Update Time: 2023-12-26

3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6,7-difluoro-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-6,7-difluoro-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 6,7-difluoro-1-(3-fluorobenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-6,7-difluoro-1-[(3-fluorophenyl)methyl]quinolin-4-one
• F1603-0163
• 899213-94-6
• CCG-135596
• AKOS001839049

• Inchi： 1S/C22H14F3NO3S/c23-15-6-4-5-14(9-15)12-26-13-21(30(28,29)16-7-2-1-3-8-16)22(27)17-10-18(24)19(25)11-20(17)26/h1-11,13H,12H2
• InChI Key： BEYADCJBPTWAAJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(F)C(F)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 429.06464897g/mol
• Monoisotopic Mass: 429.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines